ent-Tadalafil ent-Tadalafil
Brand Name: Vulcanchem
CAS No.: 629652-72-8
VCID: VC21149226
InChI: InChI=1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m0/s1
SMILES: CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
Molecular Formula: C22H19N3O4
Molecular Weight: 389.4 g/mol

ent-Tadalafil

CAS No.: 629652-72-8

Cat. No.: VC21149226

Molecular Formula: C22H19N3O4

Molecular Weight: 389.4 g/mol

* For research use only. Not for human or veterinary use.

ent-Tadalafil - 629652-72-8

Specification

CAS No. 629652-72-8
Molecular Formula C22H19N3O4
Molecular Weight 389.4 g/mol
IUPAC Name (2S,8S)-2-(1,3-benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
Standard InChI InChI=1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m0/s1
Standard InChI Key WOXKDUGGOYFFRN-KKSFZXQISA-N
Isomeric SMILES CN1CC(=O)N2[C@H](C1=O)CC3=C([C@@H]2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
SMILES CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
Canonical SMILES CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36

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